Cas no 1546279-36-0 (3-Chloro-7-methoxy-1-methyl-1H-indazole)

• Product Name: 3-Chloro-7-methoxy-1-methyl-1H-indazole
• CAS No: 1546279-36-0
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 5692050
• PubChem ID: 72207068
• Update Time: 2025-07-23

3-Chloro-7-methoxy-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-7-methoxy-1-methyl-1H-indazole
• 1546279-36-0
• 1H-Indazole, 3-chloro-7-methoxy-1-methyl-

• Inchi： 1S/C9H9ClN2O/c1-12-8-6(9(10)11-12)4-3-5-7(8)13-2/h3-5H,1-2H3
• InChI Key： QOXYRMWREBCYSO-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2N(C)N=1)OC

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 313.7±22.0 °C(Predicted)
• pka: -0.71±0.50(Predicted)

Additional information on 3-Chloro-7-methoxy-1-methyl-1H-indazole

Introduction to 3-Chloro-7-methoxy-1-methyl-1H-indazole (CAS No. 1546279-36-0)

3-Chloro-7-methoxy-1-methyl-1H-indazole, identified by its Chemical Abstracts Service (CAS) number 1546279-36-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in biologically active molecules. The presence of chloro and methoxy substituents, along with a methyl group at the 1-position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The indazole core is well-documented for its pharmacological significance, with numerous derivatives exhibiting diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-Chloro-7-methoxy-1-methyl-1H-indazole enhances its potential as a lead compound in the development of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets, providing insights into its mechanism of action.

In the realm of medicinal chemistry, the chloro substituent at the 3-position of the indazole ring plays a crucial role in modulating the compound's reactivity and binding affinity. Studies have shown that halogenated indazoles can act as effective intermediates in cross-coupling reactions, facilitating the synthesis of more complex derivatives. The methoxy group at the 7-position contributes to hydrophilicity, improving solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the methyl group at the 1-position stabilizes the indazole ring by preventing unwanted tautomerization.

Recent research has highlighted the potential of 3-Chloro-7-methoxy-1-methyl-1H-indazole as an inhibitor of certain enzymes implicated in cancer progression. Preclinical studies have demonstrated that this compound can disrupt key signaling pathways involved in cell proliferation and survival. For instance, its ability to inhibit kinases such as EGFR (epidermal growth factor receptor) has been explored in vitro, showing promising results in tumor cell lines. These findings align with broader trends in oncology research, where indazole derivatives are being investigated for their ability to modulate enzyme activity without significant off-target effects.

The synthesis of 3-Chloro-7-methoxy-1-methyl-1H-indazole involves multi-step organic transformations, typically starting from commercially available precursors like 2-aminoaniline derivatives. The introduction of the chloro group is often achieved through electrophilic aromatic substitution reactions, while methylation and methoxylation can be performed using appropriate reagents under controlled conditions. Advances in green chemistry have also led to the development of more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts.

The pharmacokinetic profile of 3-Chloro-7-methoxy-1-methyl-1H-indazole is another area of active investigation. In vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. However, further studies are needed to fully characterize its metabolic pathways and identify any potential drug-drug interactions.

One of the most exciting applications of 3-Chloro-7-methoxy-1-methyl-1H-indazole is in the development of targeted therapies for neurological disorders. Emerging evidence suggests that indazole derivatives can interact with neurotransmitter receptors and ion channels, making them candidates for treating conditions such as epilepsy and Alzheimer's disease. The structural flexibility of this compound allows for modifications that can fine-tune its affinity for specific biological targets without compromising overall efficacy.

The role of computational tools in optimizing 3-Chloro-7-methoxy-1-methyl-1H-indazole derivatives cannot be overstated. Machine learning algorithms have been employed to predict novel analogs with enhanced potency and reduced toxicity. These virtual screening approaches have accelerated the discovery process by rapidly evaluating thousands of molecular structures before experimental synthesis begins. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in modern drug discovery.

In conclusion,3-Chloro-7-methoxy-1-methyl-1H-indazole (CAS No. 1546279-36-0) represents a promising candidate for further pharmacological exploration due to its unique structural features and demonstrated biological activity. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical applications. As our understanding of molecular interactions continues to evolve,indazole-based compounds like this one will remain at the forefront of therapeutic innovation.